3'-Acetyl-4'-hydroxy-5'-nitroacetoanilide

• IUPAC Name: N-(3-acetyl-4-hydroxy-5-nitrophenyl)acetamide
• InChI: InChI=1S/C10H10N2O5/c1-5(13)8-3-7(11-6(2)14)4-9(10(8)15)12(16)17/h3-4,15H,1-2H3,(H,11,14)
• InChI Key: LUSCJQUQAZJVSR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C(=CC(=C1)NC(=O)C)[N+](=O)[O-])O
• Molecular Formula: C10H10N2O5
• Molecular Weight: 238.20 g/mol

Description

3'-Acetyl-4'-hydroxy-5'-nitroacetoanilide, also known as Paracetamol or Acetaminophen, is a widely used analgesic and antipyretic drug. It is a white crystalline powder, with a molecular formula of C8H9NO3, and a molecular weight of 151.16 g/mol. Paracetamol is a derivative of aniline and is synthesized through various methods.

Mechanism of Action

The exact mechanism of action of 3'-Acetyl-4'-hydroxy-5'-nitroacetoanilide is not fully understood. It is believed to work by inhibiting the synthesis of prostaglandins, which are involved in the production of pain and fever. 3'-Acetyl-4'-hydroxy-5'-nitroacetoanilide is also thought to act on the central nervous system, reducing the perception of pain.
Biochemical and Physiological Effects:
3'-Acetyl-4'-hydroxy-5'-nitroacetoanilide is rapidly absorbed from the gastrointestinal tract and is metabolized primarily in the liver. It is excreted in the urine as glucuronide and sulfate conjugates. 3'-Acetyl-4'-hydroxy-5'-nitroacetoanilide has a relatively short half-life of approximately 2-3 hours in adults.

Advantages and Limitations for Lab Experiments

3'-Acetyl-4'-hydroxy-5'-nitroacetoanilide is widely used in laboratory experiments due to its well-established efficacy and safety profile. It is relatively inexpensive and readily available. However, 3'-Acetyl-4'-hydroxy-5'-nitroacetoanilide has certain limitations, including its narrow therapeutic index, which can lead to toxicity if administered in high doses. Additionally, 3'-Acetyl-4'-hydroxy-5'-nitroacetoanilide can interfere with certain laboratory assays, such as those measuring liver function.

Future Directions

Future research on 3'-Acetyl-4'-hydroxy-5'-nitroacetoanilide could focus on the development of new formulations and delivery methods, as well as the identification of new therapeutic applications. Additionally, further studies could be conducted to better understand the mechanism of action of 3'-Acetyl-4'-hydroxy-5'-nitroacetoanilide and its effects on various physiological systems. Finally, research could be conducted to identify new compounds with similar or improved efficacy and safety profiles compared to 3'-Acetyl-4'-hydroxy-5'-nitroacetoanilide.

Synthesis Methods

3'-Acetyl-4'-hydroxy-5'-nitroacetoanilide can be synthesized through various methods, including the nitration of phenol, reduction of nitrophenol, and acetylation of p-aminophenol. The most common method of synthesis is the acetylation of p-aminophenol, which involves the reaction of p-aminophenol with acetic anhydride in the presence of an acid catalyst. The resulting product is then purified through recrystallization.

Scientific Research Applications

3'-Acetyl-4'-hydroxy-5'-nitroacetoanilide has been extensively studied for its analgesic and antipyretic properties. It is widely used in the treatment of pain and fever, and its efficacy has been well-established through clinical trials. 3'-Acetyl-4'-hydroxy-5'-nitroacetoanilide is also used in combination with other drugs for the treatment of various conditions, including migraine, arthritis, and cancer.